Cas no 26395-99-3 (7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid)

7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is a bicyclic β-lactam compound serving as a key intermediate in the synthesis of cephalosporin antibiotics. Its structure features a fused β-lactam and dihydrothiazine ring system, which is critical for antimicrobial activity. The compound’s stability and reactivity make it valuable for derivatization, enabling the production of broad-spectrum antibiotics with enhanced resistance to β-lactamases. Its precise stereochemistry and functional groups allow for targeted modifications, improving pharmacokinetic properties. This intermediate is widely utilized in pharmaceutical research and industrial applications due to its role in developing efficacious and structurally diverse cephalosporin derivatives.
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid structure
26395-99-3 structure
Product Name:7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
CAS No:26395-99-3
MF:C8H10N2O3S
MW:214.241600513458
MDL:MFCD00051489
CID:52924
PubChem ID:1883
Update Time:2025-06-14

7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 7-ADCA
    • 7-Amino-3-methyl-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-aminodeacetoxycephalosporanic acid
    • (6R,7R)-7-aminodesacetoxycephalosporanic acid
    • 3-deacetyloxy-7-aminocephalosporanic acid
    • 7-amino-3-deacetoxycephalosporanic acid
    • 7-Aminodesacetoxycephalosporanic acid
    • UNII-ANM3MSM8TN
    • Cefazolin Impurity 19
    • NVIAYEIXYQCDAN-UHFFFAOYSA-N
    • 7 adca
    • Cefazedone Impurity 13
    • STK177282
    • BBL005652
    • ST50271102
    • H3039
    • ST24029865
    • 051A489
    • 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
    • SB74898
    • SCHEMBL106017
    • AKOS000300465
    • NS00004179
    • FT-0621338
    • 7-amino-2-carboxy-3-methyl-8-oxo-5-thia-1aza-bicyclo[4.2.0]oct-2-ene
    • A877239
    • DTXSID30860275
    • MFCD00051489
    • CHEMBL1161451
    • FT-0601130
    • 26395-99-3
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-methyl-8-oxo-
    • SR-01000318637-1
    • 7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid; 7-ADCA
    • 7-Amino-3-methyl-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylicacid
    • C74366
    • AKOS016842776
    • EN300-297236
    • AC-19735
    • SY057477
    • SR-01000318637
    • 3-methyl-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]-oct-2-ene-2-carboxylic acid
    • 22252-43-3
    • Bicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-methyl-8-oxo-5-thia-1-aza-
    • DS-17735
    • MFCD09750368
    • 7-Amino-2-carboxy-3-methyl-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene
    • MFCD00151456
    • BBA39599
    • 127431-38-3
    • (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • MDL: MFCD00051489
    • Inchi: 1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)
    • InChI Key: NVIAYEIXYQCDAN-UHFFFAOYSA-N
    • SMILES: S1CC(C)=C(C(=O)O)N2C(C(C12)N)=O

Computed Properties

  • Exact Mass: 214.04100
  • Monoisotopic Mass: 214.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.59g/cm3
  • Boiling Point: 517.6°C at 760 mmHg
  • Flash Point: 266.8ºC
  • Refractive Index: 1.697
  • PSA: 108.93000
  • LogP: 0.22560

7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Security Information

7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012051-5g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3
5g
3576.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012051-1g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3
1g
1591.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012051-25g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3
25g
7558.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BW993-10g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
10g
2929CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BW993-250mg
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
250mg
232CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BW993-1g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
1g
581CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BW993-5g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
5g
1755CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BW993-100mg
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
100mg
154CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN585-20g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
20g
280.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN585-5g
7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
26395-99-3 95+%
5g
117.0CNY 2021-08-04

7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26395-99-3)7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
Order Number:A877239
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:53
Price ($):205.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:26395-99-3)7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Order Number:sfd14886
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:26395-99-3)7-Aminodesacetoxy cephalosporanic acid (7-ADCA)
Order Number:LE11697
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid

Recent Advances in the Study of 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (CAS: 26395-99-3)

The compound 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (CAS: 26395-99-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its structural similarity to β-lactam antibiotics. Recent studies have focused on its potential as a precursor or intermediate in the synthesis of novel antimicrobial agents, particularly in the context of rising antibiotic resistance. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of investigation has been the optimization of synthetic routes for 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved enzymatic synthesis method using engineered penicillin acylases, which achieved a yield of over 85%. This advancement is critical for scaling up production and reducing costs, making the compound more accessible for further research and potential clinical applications.

In terms of biological activity, recent in vitro studies have shown that derivatives of 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid exhibit promising inhibitory effects against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking simulations suggest that these derivatives bind to penicillin-binding proteins (PBPs) with high affinity, disrupting cell wall synthesis. These findings were corroborated by a 2024 study in Antimicrobial Agents and Chemotherapy, which reported a 70% reduction in bacterial growth at concentrations as low as 2 µg/mL.

Another significant development is the exploration of this compound's role in combination therapies. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 highlighted its synergistic effects with existing β-lactam antibiotics, such as meropenem and ceftazidime. The study found that the combination reduced the minimum inhibitory concentration (MIC) of these antibiotics by up to 50% against resistant strains, suggesting a potential strategy to overcome resistance mechanisms.

Despite these promising results, challenges remain in the clinical translation of 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid and its derivatives. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further structural modifications or alternative delivery systems. Additionally, toxicity profiles in animal models have shown variability, with some derivatives exhibiting hepatotoxicity at higher doses. These issues are currently being addressed in ongoing preclinical trials.

In conclusion, 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (CAS: 26395-99-3) represents a promising scaffold for the development of next-generation antibiotics. Recent advancements in synthesis, biological activity, and combination therapies underscore its potential in addressing the global antibiotic resistance crisis. Future research should focus on optimizing pharmacokinetic properties and conducting rigorous safety evaluations to pave the way for clinical development.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:26395-99-3)7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
A877239
Purity:99%
Quantity:5g
Price ($):205.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:26395-99-3)7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
sfd14886
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email